Cas no 63660-23-1 (3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine)

• Product Name: 3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine
• CAS No: 63660-23-1
• MF: C₂₁H₂₃N₅O₆
• MW: 441.437224626541
• CID: 517440
• PubChem ID: 135445740
• Update Time: 2025-11-03

3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine Chemical and Physical Properties

Names and Identifiers

• Guanosine,2'-deoxy-N-(2-methyl-1-oxopropyl)-, 3'-benzoate (9CI)
• 3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine
• N2-ISOBUTYRYL-3'-O-BENZOYL-2'-DEOXYGUANOSINE
• N-ISOBUTYRYL-3'-O-BENZOYL-2'-DEOXYGUANOSINE
• MFCD00036250
• [(2R,3S,5R)-2-(hydroxymethyl)-5-[2-(2-methylpropanoylamino)-6-oxo-1H-purin-9-yl]oxolan-3-yl] benzoate
• EINECS 264-386-4
• LIOWMNSJEHKBBW-RRFJBIMHSA-N
• (2R,3S,5R)-2-(hydroxymethyl)-5-[2-(2-methylpropanamido)-6-oxo-6,9-dihydro-1H-purin-9-yl]oxolan-3-yl benzoate
• NS00054734
• (2R,3S,5R)-2-(Hydroxymethyl)-5-(2-isobutyramido-6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3-yl benzoate
• 63660-23-1
• 2'-Deoxy-N-(2-methyl-1-oxopropyl)guanosine 3'-benzoate
• SCHEMBL19666768
• 9-(3-O-Benzoyl-2-deoxypentofuranosyl)-2-[(1-hydroxy-2-methylpropylidene)amino]-9H-purin-6-ol
• DTXSID00979888
• N2-Isobutyryl-3'-O-benzoyl-2'-deoxyguanosine, ~98%
• (2R,3S,5R)-2-(Hydroxymethyl)-5-(2-isobutyramido-6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3-ylbenzoate

• Inchi： 1S/C21H23N5O6/c1-11(2)18(28)24-21-23-17-16(19(29)25-21)22-10-26(17)15-8-13(14(9-27)31-15)32-20(30)12-6-4-3-5-7-12/h3-7,10-11,13-15,27H,8-9H2,1-2H3,(H2,23,24,25,28,29)/t13-,14+,15+/m0/s1
• InChI Key： LIOWMNSJEHKBBW-RRFJBIMHSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(NC(NC(C(C)C)=O)=NC1=2)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 441.16500
• Monoisotopic Mass: 441.16483347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 148.43000
• LogP: 1.29250

3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine Security Information

• WGK Germany：3
• Hazard Category Code： 23/25-36/38
• Safety Instruction： 7-24-45
• Hazardous Material Identification：

Additional information on 3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine

Recent Advances in the Study of 3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine (CAS: 63660-23-1)

The compound 3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine (CAS: 63660-23-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in nucleoside chemistry and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine as a key intermediate in the synthesis of modified nucleosides, which are crucial for the development of antiviral and anticancer agents. Researchers have optimized synthetic pathways to improve the yield and purity of this compound, leveraging advanced techniques such as solid-phase synthesis and enzymatic catalysis. These advancements have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary in vitro studies suggest that 3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine exhibits promising inhibitory effects against certain viral polymerases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the replication of hepatitis B virus (HBV) in cell cultures. The compound's unique structural features, including the benzoyl and isobutyryl protective groups, contribute to its stability and bioavailability, making it a viable candidate for further preclinical evaluation.

Moreover, the compound's potential in oncology has been explored in recent research. A collaborative study between academic and industrial researchers revealed that derivatives of 3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine could selectively target cancer cell lines with minimal cytotoxicity to normal cells. This selectivity is attributed to the compound's ability to interfere with DNA synthesis in rapidly dividing cells, a mechanism that aligns with current trends in targeted cancer therapy.

Despite these promising findings, challenges remain in the clinical translation of 3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive in vivo studies. Future research directions may include the development of prodrug formulations or combination therapies to enhance its therapeutic index.

In conclusion, 3'-O-Benzoyl-2'-deoxy-N2-isobutyrylguanosine (CAS: 63660-23-1) represents a versatile and valuable scaffold in nucleoside-based drug discovery. Its synthetic accessibility, coupled with its demonstrated biological activities, positions it as a compound of interest for further investigation. Continued interdisciplinary collaboration will be essential to unlock its full potential in addressing unmet medical needs.